Cas no 54052-98-1 (2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

2-(3-Aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione is a bicyclic imide derivative featuring a primary amine functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid isoindole scaffold and reactive amine moiety enable its use in the preparation of complex heterocycles, peptidomimetics, and bioactive compounds. The compound’s stability and well-defined stereochemistry facilitate controlled modifications, while its solubility in common organic solvents enhances its utility in diverse reaction conditions. This structural framework is particularly valuable in medicinal chemistry for designing molecules with targeted biological activity. Its synthesis and derivatization potential make it a useful building block for research and industrial applications.
2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione structure
54052-98-1 structure
Product Name:2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
CAS No:54052-98-1
MF:C11H16N2O2
MW:208.256942749023
MDL:MFCD16703058
CID:5232267
PubChem ID:62269860
Update Time:2026-03-07

2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(3-aminopropyl)-3a,4,7,7a-tetrahydro-
    • 2-(3-Aminopropyl)-3a,4,7,7a-tetrahydro-1h-isoindole-1,3(2h)-dione
    • 2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
    • MDL: MFCD16703058
    • Inchi: 1S/C11H16N2O2/c12-6-3-7-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,8-9H,3-7,12H2
    • InChI Key: PULSRICWRFWXGE-UHFFFAOYSA-N
    • SMILES: C1(=O)C2C(CC=CC2)C(=O)N1CCCN

2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Pricemore >>

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Additional information on 2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

Compound CAS No 54052-98-1: A Comprehensive Overview

The compound with CAS No 54052-98-1, known as 2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug design and material science.

The molecular structure of 2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione consists of a bicyclic framework with a fused isoindole ring system and a hexahydro ring. The presence of the aminoalkyl group at the 2-position introduces significant flexibility and reactivity to the molecule. Recent studies have highlighted the importance of this structural feature in modulating the compound's pharmacokinetic properties and its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable method involves the use of palladium-catalyzed coupling reactions to construct the isoindole core. This approach has been optimized to achieve high yields and excellent stereocontrol, making it a cornerstone in the synthesis of related compounds.

In terms of pharmacological applications, 2-(3-aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione has been investigated as a potential lead compound for drug development. Preclinical studies have demonstrated its ability to modulate key biological pathways associated with neurodegenerative diseases and inflammatory conditions. The compound's unique profile suggests that it could serve as a template for designing more potent and selective therapeutic agents.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its rigid bicyclic structure makes it an attractive candidate for use as a building block in supramolecular chemistry and polymer synthesis. Researchers have explored its potential as a versatile monomer for constructing advanced materials with tailored mechanical and electronic properties.

Recent research has further expanded our understanding of the compound's properties. For instance, studies utilizing computational chemistry have provided insights into its electronic structure and reactivity patterns. These findings have been instrumental in guiding experimental efforts to optimize its synthesis and explore new functional applications.

In conclusion, CAS No 54052-98-1 represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional applications. As research continues to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in both academic and industrial settings.

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